2-{3-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-1H-indol-1-yl}-N-phenylacetamide

• IUPAC Name: 2-[3-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]indol-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C26H19N5O/c27-15-18(26-29-22-11-5-6-12-23(22)30-26)14-19-16-31(24-13-7-4-10-21(19)24)17-25(32)28-20-8-2-1-3-9-20/h1-14,16H,17H2,(H,28,32)(H,29,30)/b18-14+
• InChI Key: FHRNQPDATKVMAH-NBVRZTHBSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C=C(C#N)C4=NC5=CC=CC=C5N4
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)/C=C(\C#N)/C4=NC5=CC=CC=C5N4
• Molecular Formula: C26H19N5O
• Molecular Weight: 417.5 g/mol

Description

Benzimidazole is a bicyclic molecule composed of a benzene ring fused with a five-membered imidazole ring. It is an important heterocyclic pharmacophore due to its association with a wide range of biological activities. Benzimidazole derivatives have significant importance as chemotherapeutic agents in diverse clinical conditions.

Synthesis Analysis

The usual synthesis of benzimidazole involves condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Chemical Reactions Analysis

Benzimidazole compounds can be utilized as optical sensors for bioimaging and in photovoltaics. They also show a broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

Benzimidazole compounds are known to possess broad-spectrum pharmacological properties ranging from common antibacterial effects to the world’s most virulent diseases. Several promising therapeutic candidates are undergoing human trials, and some of these are going to be approved for clinical use.

Safety and Hazards

Benzimidazole is moderately toxic by subcutaneous route. When heated to decomposition it emits toxic vapors of NOx.